3,4-dimethoxybenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone

• IUPAC Name: N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-3-methylquinoxalin-2-amine
• InChI: InChI=1S/C18H18N4O2/c1-12-18(21-15-7-5-4-6-14(15)20-12)22-19-11-13-8-9-16(23-2)17(10-13)24-3/h4-11H,1-3H3,(H,21,22)/b19-11+
• InChI Key: AJABYSABBXADAI-YBFXNURJSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1NN=CC3=CC(=C(C=C3)OC)OC
• Isomeric SMILES: CC1=NC2=CC=CC=C2N=C1N/N=C/C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

3,4-dimethoxybenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone is a chemical compound with the molecular formula C19H18N4O2. It is also known as DMQX or Ro 25-6981 and is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor subtype GluN2B. The compound has been extensively studied for its potential use in treating neurological disorders such as epilepsy, stroke, and chronic pain.

Mechanism of Action

The NMDA receptor is a type of ionotropic glutamate receptor that is involved in synaptic plasticity and learning and memory. The receptor is composed of several subunits, including GluN1, GluN2A, GluN2B, GluN2C, and GluN2D. DMQX selectively blocks the GluN2B subunit, which is involved in the development and maintenance of chronic pain and epilepsy.
Biochemical and Physiological Effects:
DMQX has been shown to have a number of biochemical and physiological effects. The compound has been shown to reduce the severity of seizures in animal models of epilepsy, and to reduce the amount of damage caused by stroke in animal models. DMQX has also been shown to reduce the development of chronic pain in animal models.

Advantages and Limitations for Lab Experiments

DMQX has a number of advantages and limitations for use in lab experiments. The compound is highly selective for the GluN2B subunit of the NMDA receptor, which makes it a useful tool for studying the role of this subunit in neurological disorders. However, the compound is not selective for other subunits of the NMDA receptor, which limits its use in studying the overall function of the receptor.

Future Directions

There are a number of future directions for research on DMQX. One area of interest is the development of more selective NMDA receptor antagonists that target specific subunits of the receptor. Another area of interest is the development of new treatments for neurological disorders such as epilepsy, stroke, and chronic pain that are based on the selective blocking of specific subunits of the NMDA receptor.

Synthesis Methods

The synthesis of DMQX involves the reaction of 3,4-dimethoxybenzaldehyde with 2-quinoxalinylhydrazine in the presence of a reducing agent such as sodium borohydride. The reaction yields the desired product in high purity and yield.

Scientific Research Applications

DMQX has been extensively studied for its potential use in treating neurological disorders such as epilepsy, stroke, and chronic pain. The compound has been shown to selectively block the NMDA receptor subtype GluN2B, which is involved in the development and maintenance of chronic pain and epilepsy.